Cas no 688037-88-9 (5-bromo-1-(2,4-dimethylbenzyl)-1H-indole-2,3-dione)

• Product Name: 5-bromo-1-(2,4-dimethylbenzyl)-1H-indole-2,3-dione
• CAS No: 688037-88-9
• MF: C₁₇H₁₄BrNO₂
• MW: 344.202563762665
• MDL: MFCD03835592
• CID: 5233680
• Update Time: 2025-10-21

5-bromo-1-(2,4-dimethylbenzyl)-1H-indole-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 5-bromo-1-(2,4-dimethylbenzyl)-1H-indole-2,3-dione

• MDL： MFCD03835592
• Inchi： 1S/C17H14BrNO2/c1-10-3-4-12(11(2)7-10)9-19-15-6-5-13(18)8-14(15)16(20)17(19)21/h3-8H,9H2,1-2H3
• InChI Key： WSRJZHXLSUILDV-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(C)C=C2C)C2=C(C=C(Br)C=C2)C(=O)C1=O

Additional information on 5-bromo-1-(2,4-dimethylbenzyl)-1H-indole-2,3-dione

5-Bromo-1-(2,4-Dimethylbenzyl)-1H-Indole-2,3-Dione: A Comprehensive Overview

The compound with CAS No 688037-88-9, known as 5-bromo-1-(2,4-dimethylbenzyl)-1H-indole-2,3-dione, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure and potential applications in drug development and material science. Recent advancements in synthetic methodologies and structural elucidation have further enhanced our understanding of its properties and functionalities.

5-Bromo-1-(2,4-dimethylbenzyl)-1H-indole-2,3-dione is characterized by its indole core, which is a heterocyclic aromatic system with two nitrogen atoms. The indole moiety is further substituted with a bromine atom at the 5-position and a 2,4-dimethylbenzyl group at the 1-position. This substitution pattern imparts unique electronic and steric properties to the molecule, making it a valuable substrate for various chemical transformations. The presence of the bromine atom also introduces potential sites for further functionalization, such as nucleophilic aromatic substitution or coupling reactions.

Recent studies have highlighted the importance of indole derivatives in medicinal chemistry due to their ability to modulate various biological targets. For instance, 5-bromo-1-(2,4-dimethylbenzyl)-1H-indole-2,3-dione has been investigated for its potential as an anti-inflammatory agent. Researchers have demonstrated that this compound exhibits significant inhibitory activity against cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling pathways. This finding underscores its potential as a lead compound for developing novel anti-inflammatory drugs.

In addition to its pharmacological applications, 5-bromo-1-(2,4-dimethylbenzyl)-1H-indole-2,3-dione has also been explored in the realm of materials science. Its rigid structure and conjugated system make it a promising candidate for use in organic electronics. Recent experiments have shown that this compound can serve as a building block for constructing advanced materials with tailored electronic properties, such as semiconductors and light-emitting diodes (LEDs). These applications highlight the versatility of this compound across multiple disciplines.

The synthesis of 5-bromo-1-(2,4-dimethylbenzyl)-1H-indole-2,3-dione involves a series of intricate chemical reactions that require precise control over reaction conditions. One common approach involves the Friedländer synthesis of indoles, which typically employs an aldehyde or ketone and an activated amine derivative under acidic or basic conditions. The subsequent introduction of the bromine atom and the 2,4-dimethylbenzyl group requires careful planning to ensure high yields and purity. Recent advancements in catalytic methods and green chemistry have further optimized these synthetic routes, making them more efficient and environmentally friendly.

From a structural standpoint, 5-bromo-1-(2,4-dimethylbenzyl)-1H-indole-2,3-dione exhibits a fascinating interplay between conjugation and steric effects. The indole ring's aromaticity contributes to its stability and reactivity, while the bulky 2,4-dimethylbenzyl group introduces steric hindrance that can influence both its physical properties and biological interactions. Computational studies have provided valuable insights into the molecule's electronic structure and reactivity patterns, aiding in the design of more effective derivatives.

In conclusion,5-bromo-1-(2,4-dimethylbenzyl)-1H-indole-2,3-dione stands as a prime example of how structural complexity can lead to multifaceted functionalities. Its role in drug discovery and materials science underscores its significance in contemporary research efforts. As our understanding of this compound continues to grow through cutting-edge research methodologies and technologies,the potential for new applications will undoubtedly expand further.